Cas no 1361890-75-6 (3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile)

3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile is a specialized heterocyclic compound featuring a pyridine core substituted with a dichlorophenyl group, a hydroxyl moiety, and an acetonitrile side chain. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (dichlorophenyl, nitrile) and electron-donating (hydroxyl) groups enhances its versatility in cross-coupling and cyclization reactions. Its well-defined molecular architecture allows for precise functionalization, enabling the development of targeted bioactive molecules. The compound's stability under standard conditions further facilitates handling and storage in research and industrial applications.

3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile structure

1361890-75-6 structure

Product Name:3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile

CAS No:1361890-75-6

MF:C₁₃H₈Cl₂N₂O

MW:279.121420860291

CID:4919100

Update Time:2025-08-04

3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile
- Inchi： 1S/C13H8Cl2N2O/c14-9-1-2-11(15)10(7-9)12-8(3-5-16)4-6-17-13(12)18/h1-2,4,6-7H,3H2,(H,17,18)
- InChI Key： DGEPWPQXGBJLMT-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C1C(NC=CC=1CC#N)=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 461
XLogP3: 2.3
Topological Polar Surface Area: 52.9

3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024003235-250mg	3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile	1361890-75-6	97%	250mg	$686.80	2022-04-02
Alichem	A024003235-500mg	3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile	1361890-75-6	97%	500mg	$931.00	2022-04-02
Alichem	A024003235-1g	3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile	1361890-75-6	97%	1g	$1,780.80	2022-04-02

3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
4. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Additional information on 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile

Research Briefing on 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile (CAS: 1361890-75-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds, particularly those with potential therapeutic applications. Among these, 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile (CAS: 1361890-75-6) has emerged as a compound of interest due to its unique structural features and biological activities. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanisms of action, and potential applications in drug discovery.

The compound 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile is characterized by a pyridine core substituted with a hydroxyl group and an acetonitrile moiety, along with a dichlorophenyl ring. This structural configuration has been associated with interactions with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Recent studies have explored its role as a potential inhibitor of key signaling molecules, making it a candidate for further investigation in the development of novel therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated the biological activity of 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile against a panel of cancer cell lines. The results demonstrated moderate to high inhibitory activity, particularly in cell lines with overexpression of certain kinases. The study also employed computational docking simulations to elucidate the binding interactions of the compound with its putative targets, providing insights into its mechanism of action at the molecular level.

Another significant development was reported in a preprint article on bioRxiv, where the compound was investigated for its anti-inflammatory properties. The researchers found that 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile effectively suppressed the production of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for the treatment of inflammatory disorders. Further in vivo studies are warranted to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Despite these promising results, challenges remain in the optimization of 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile for clinical applications. Issues such as solubility, bioavailability, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-4-acetonitrile (CAS: 1361890-75-6) represents a promising scaffold for the development of new therapeutic agents. Its dual potential in oncology and inflammation highlights the versatility of this compound, and ongoing research is expected to uncover additional applications. Future studies should focus on elucidating its precise mechanisms of action and optimizing its pharmacological properties to facilitate translational development.